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Experimental Protocol Overview

The following table details the core methodology of the identified study, "A randomized placebo controlled
trial to evaluate the effects of butamirate and dextromethorphan on capsaicin induced cough in healthy

volunteers" [1] [2].

Aspect Description

Study Design Single-center, randomized, placebo-controlled, six-way crossover study [1] [2]

Participants 34 healthy adult volunteers (13 males, median age 25) who completed the study
[1]

Interventions Single doses of: Dextromethorphan (30 mg), four different doses of Butamirate

Citrate (22.5 mg, 45 mg, 67.5 mg, 90 mg), and a matched placebo [1]

Capsaicin Incremental capsaicin challenges were performed at baseline and at 2, 4, 6, 8, 12,
Challenge and 24 hours after dosing. The C5 (concentration of capsaicin eliciting 5 or more
coughs) was the primary measure [1].

Primary Endpoint  Area under the curve (AUC(o,lzh)) of log10 C5 from pre-dose to 12 hours after
dosing [1] [2]
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Aspect Description

Key Secondary AUC for different time periods for log10 C5 and log10 C2; pharmacokinetic and
Endpoints pharmacodynamic relationships for butamirate metabolites [1]

The experimental workflow for this study can be visualized as follows:
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Key Efficacy Results and Comparison

The table below summarizes the primary outcomes of the trial, comparing the effects of the active treatments

against placebo [1] [2].
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Efficacy vs.
Treatment Dose Placebo (Primary Key Findings & Notes
Endpoint)
Dextromethorphan 30 mg Superior (P =0.01) First demonstration of significant attenuation
of capsaicin-induced cough. Confirms broad
activity on the cough reflex [1] [2].
Butamirate Citrate  22.5 mg Not Superior Failed to show significant antitussive activity
to 90 mg at any dose. Maximum attenuation was
observed at the 45 mg dose [1] [2].
Placebo - Reference Cough sensitivity decreased from baseline in

all study arms, including placebo [1].

Critical Analysis and Limitations

For a comprehensive evaluation, consider these critical points from the study:

e Lack of Efficacy for Butamirate: The study concluded that butamirate did not significantly
attenuate capsaicin-induced cough. The researchers suggested that this lack of efficacy could be
due to formulation issues at higher doses, rather than a complete lack of pharmacological activity
[1][2].

¢ No PK/PD Relationship: For butamirate, there was no apparent relationship between
pharmacokinetic parameters (plasma concentration of metabolites) and pharmacodynamic
effects (cough suppression), which may indicate a problem with drug delivery or formulation [1].

o Established Model Validation: The study successfully used the capsaicin challenge model to
demonstrate a clear pharmacological endpoint, validating its use for future evaluations of antitussive
agents [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b522313#butamirate-citrate-

capsaicin-challenge-versus-placebo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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